Cas no 124498-87-9 (Adenosine,2-[[2-(1-cyclohexen-1-yl)ethyl]amino]- (9CI))

• Product Name: Adenosine,2-[[2-(1-cyclohexen-1-yl)ethyl]amino]- (9CI)
• CAS No: 124498-87-9
• Molecular Formula: C₁₈H₂₆N₆O₄
• Molecular Weight: 390.43684
• CID: 139568
• PubChem ID: 130198

Adenosine,2-[[2-(1-cyclohexen-1-yl)ethyl]amino]- (9CI) Properties

Names and Identifiers

• Adenosine,2-[[2-(1-cyclohexen-1-yl)ethyl]amino]- (9CI)
• (2R,3R,4S,5R)-2-[6-amino-2-[2-(cyclohexen-1-yl)ethylamino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 2-((2-(1-cyclohexen-1-yl)ethyl)amino)adenosine
• 2-{[2-(cyclohex-1-en-1-yl)ethyl]amino}adenosine
• Adenosine, 2-((2-(1-cyclohexen-1-yl)ethyl)amino)-
• Cgs 22989
• Cgs-22989
• DTXSID30154409
• 124498-87-9
• UNII-EU9FVG2W7C
• 2-[2-(1-cyclohexenyl)-ethylamino]adenosine
• (2R,3R,4S,5R)-2-(6-Amino-2-((2-(cyclohex-1-en-1-yl)ethyl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• SLUGAKUMOFIJEH-LSCFUAHRSA-N
• SCHEMBL3842155
• EU9FVG2W7C

• InChIKey： SLUGAKUMOFIJEH-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H26N6O4/c19-15-12-16(23-18(22-15)20-7-6-10-4-2-1-3-5-10)24(9-21-12)17-14(27)13(26)11(8-25)28-17/h4,9,11,13-14,17,25-27H,1-3,5-8H2,(H3,19,20,22,23)
• SMILES： OCC1OC(N2C=NC3=C(N=C(N=C23)NCCC2CCCCC=2)N)C(O)C1O

Computed Properties

• Exact Mass: 390.20178
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 390.201553
• Heavy Atom Count: 28
• Complexity: 566
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 152

Experimental Properties

• PSA: 151.57
• Refractive Index: 1.775
• Boiling Point: 745.1°Cat760mmHg
• Flash Point: 404.4°C
• Density: 1.67